Cas no 1261727-22-3 (2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl)

2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, which imparts distinct electronic and steric properties. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing substituents also influence reactivity, facilitating selective cross-coupling or nucleophilic substitution reactions. This compound is particularly useful in the development of bioactive molecules, where fluorination is critical for optimizing binding affinity and bioavailability. High purity and well-defined structural features ensure reproducibility in research and industrial applications.
2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl structure
1261727-22-3 structure
Product Name:2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl
CAS No:1261727-22-3
MF:C14H7F7
MW:308.19420838356
CID:4999066
Update Time:2025-10-28

2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl
    • Inchi: 1S/C14H7F7/c15-11-3-1-2-8(12(11)16)10-6-7(14(19,20)21)4-5-9(10)13(17)18/h1-6,13H
    • InChI Key: ZQBGBFKGEXODAG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(F)(F)F)=CC=1C1C=CC=C(C=1F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 341
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0

2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011001389-250mg
2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl
1261727-22-3 97%
250mg
$470.40 2023-09-03
Alichem
A011001389-500mg
2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl
1261727-22-3 97%
500mg
$855.75 2023-09-03
Alichem
A011001389-1g
2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl
1261727-22-3 97%
1g
$1519.80 2023-09-03

Additional information on 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl (CAS: 1261727-22-3)

The compound 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl (CAS: 1261727-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is being investigated for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. The unique structural features of this compound, including multiple fluorine substitutions, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for further development.

Recent studies have focused on the synthesis and characterization of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl, with particular emphasis on its role in the development of kinase inhibitors. Kinases are a critical target in the treatment of various diseases, including cancer and inflammatory disorders. The incorporation of this compound into kinase inhibitor scaffolds has shown improved selectivity and potency, as demonstrated in preclinical models. Researchers have utilized advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with target kinases.

In addition to its applications in kinase inhibition, 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl has also been explored as a building block for the synthesis of other bioactive molecules. For instance, it has been incorporated into the structure of potential antiviral agents, where its fluorinated groups enhance the compound's ability to penetrate viral membranes. Recent in vitro studies have shown promising results against a range of viruses, suggesting its potential utility in antiviral drug development.

The pharmacokinetic properties of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl have also been a subject of investigation. Studies have revealed that the compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings are supported by data from animal models, where the compound demonstrated good tolerability and efficacy. Further optimization of its formulation is underway to enhance its therapeutic index.

Looking ahead, the potential of 2,3-Difluoro-2'-(difluoromethyl)-5'-(trifluoromethyl)biphenyl in drug discovery appears promising. Ongoing research aims to expand its applications to other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

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